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Compound of Interest

Compound Name: 1-Benzoylnaphthalene

Cat. No.: B181615

An In-depth Technical Guide to 1-Benzoylnaphthalene: Chemical Properties and Structure

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental protocols for 1-Benzoylnaphthalene. It is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry. This
document summarizes key quantitative data in a structured format, details experimental
methodologies, and includes a visual representation of the molecule's structure.

Chemical Structure

1-Benzoylnaphthalene, with the IUPAC name naphthalen-1-yl(phenyl)methanone, is an
aromatic ketone.[1] Its structure consists of a naphthalene ring system bonded to a carbonyl
group, which is also attached to a phenyl group.

Key Structural Identifiers:

IUPAC Name: naphthalen-1-yl(phenyl)methanone[1]

CAS Number: 642-29-5[1]

Molecular Formula: C17H120[1]

SMILES: C1=CC=C(C=C1)C(=0)C2=CC=CC3=CC=CC=C32[1]
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« InChl: INChl=1S/C17H120/c18-17(14-8-2-1-3-9-14)16-12-6-10-13-7-4-5-11-15(13)16/h1-
12H[1]

e InChlKey: CXAYOCVHDCXPAI-UHFFFAOY SA-N[1]
Caption: 2D chemical structure of 1-Benzoylnaphthalene.

Chemical Properties

The following table summarizes the key chemical and physical properties of 1-
Benzoylnhaphthalene.

Property Value Source
Molecular Weight 232.28 g/mol [1]
Melting Point 76 °C [2]
Boiling Point 388.1°C at 760 mmHg [3]
Density 1.125 g/cm3 [3]
Flash Point 156.4°C [3]
Vapor Pressure 7.02E-06 mmHg at 25°C [3]
Refractive Index 1.642 [3]

B Slightly soluble in Chloroform,
Solubility [3]
DMSO, and Ethyl Acetate.

Experimental Protocols
Synthesis of 1-Benzoylnaphthalene

A common method for the preparation of 1-Benzoylnaphthalene is through a Friedel-Crafts
acylation reaction. The following protocol is a representative example.[2]

Materials:

e Benzoyl chloride (freshly distilled)
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e Anhydrous aluminum chloride
+ Naphthalene (solid)

o Carbon disulfide

e Concentrated hydrochloric acid
e Ether

» Calcium chloride

» Activated carbon

» Ethanol or methanol
Procedure:

e In adry 500 ml flask, gently heat a mixture of 11.5 ml (14 g) of pure benzoyl chloride and 14
g of anhydrous aluminum chloride until the aluminum chloride dissolves, forming a deep
yellow or brown solution.[2]

» Cool the flask to allow the formation of a yellow or orange crystalline intermediate product.[2]
e Add 80 ml of carbon disulfide and warm gently with shaking until the solid has dissolved.[2]

 Allow the solution to cool, and then add 12.8 g of solid naphthalene in portions. A vigorous
evolution of hydrogen chloride will be observed.[2]

o Gently warm the mixture for a few minutes to complete the reaction, then cool it thoroughly in
an ice bath to solidify the dark oil.[2]

o Collect the crude solid by filtration using a dry funnel and flask. Wash the precipitate with a
small amount of fresh solvent.[2]

e Pour the collected solid into approximately 300 ml of water containing 20 ml of concentrated
hydrochloric acid.[2]
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e Heat the mixture for about 10 minutes to decompose the aluminum complex and expel any
adhering carbon disulfide.[2]

e Cool the mixture to room temperature and extract the product with ether.[2]

e Dry the ethereal solution with calcium chloride, decolorize with a small amount of activated
carbon, and then filter.[2]

e Remove the ether by evaporation. The residual oil will solidify upon cooling.[2]

 Purify the final product by crystallization from ethanol or methanol. Slow crystallization yields
the final product with a melting point of 76°C.[2]

Spectroscopic Analysis

For the characterization of 1-Benzoylnaphthalene, standard spectroscopic techniques are
employed. While specific spectra for 1-Benzoylnaphthalene are not detailed in the provided
search results, a general protocol for acquiring such data is as follows.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of purified 1-Benzoylnaphthalene in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube. Add a small amount of
tetramethylsilane (TMS) as an internal standard if not already present in the solvent.[4]

» Data Acquisition (*H and 3C NMR):
o Use a high-field NMR spectrometer (e.g., 400 MHz or higher).[4]

o For 'H NMR, acquire the spectrum at room temperature with a sufficient number of scans
to achieve a good signal-to-noise ratio.[4]

o For 3C NMR, use a proton-decoupled pulse sequence.[4]
3.2.2. Infrared (IR) Spectroscopy

o Sample Preparation: Prepare a thin film of the sample on a NaCl plate.[5]
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» Data Acquisition: Obtain the IR spectrum using a Fourier-transform infrared (FTIR)
spectrometer. The spectrum is typically collected in the range of 4000-400 cm~1.[4]

3.2.3. Mass Spectrometry (MS)

o Data Acquisition: Record the mass spectrum on a mass spectrometer, typically with an
electrospray ionization (ESI) source.[5]

Safety and Handling

General Handling:

Wash hands thoroughly after handling.[6]

Wear protective gloves, clothing, eye, and face protection.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.[6]

Do not get in eyes, on skin, or on clothing.[6]

First-Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a poison center or doctor if you feel unwell.[6]

o Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[6]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[6]

Storage:
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o Store in a well-ventilated place. Keep the container tightly closed.[6]

o Store locked up.[6]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
Disposal:

e Dispose of contents/container to an approved waste disposal plant.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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